Cas no 946255-35-2 (N-(3-chloro-2-methylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(3-chloro-2-methylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946255-35-2
• MF: C₂₀H₁₆ClN₃O₄
• MW: 397.811743736267
• CID: 5504653
• Update Time: 2025-06-12

N-(3-chloro-2-methylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-2-methylphenyl)-1-[(3-nitrophenyl)methyl]-2-oxopyridine-3-carboxamide
• N-(3-chloro-2-methylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H16ClN3O4/c1-13-17(21)8-3-9-18(13)22-19(25)16-7-4-10-23(20(16)26)12-14-5-2-6-15(11-14)24(27)28/h2-11H,12H2,1H3,(H,22,25)
• InChI Key： IDRMXQVUHUXDBS-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC([N+]([O-])=O)=C2)C=CC=C1C(NC1=CC=CC(Cl)=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chloro-2-methylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Recent Advances in the Study of N-(3-chloro-2-methylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS: 946255-35-2)

The compound N-(3-chloro-2-methylphenyl)-1-(3-nitrophenyl)methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS: 946255-35-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique dihydropyridine scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent research has focused on its role as a modulator of key biological pathways, particularly in the context of inflammatory and oncological diseases.

One of the most notable findings in recent literature is the compound's ability to inhibit specific kinase enzymes involved in cell proliferation and inflammation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 946255-35-2 exhibits potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the low micromolar range. This suggests its potential as a lead compound for the development of novel kinase inhibitors, which could have applications in treating cancers and autoimmune disorders.

Further investigations into the structure-activity relationship (SAR) of 946255-35-2 have revealed that the presence of the 3-nitrophenylmethyl group at the 1-position of the dihydropyridine ring is critical for maintaining its biological activity. Modifications to this moiety have been shown to significantly alter the compound's potency and selectivity, providing valuable insights for future drug design efforts. Computational modeling studies have also supported these findings, highlighting the importance of specific molecular interactions between 946255-35-2 and its target proteins.

In addition to its kinase inhibitory properties, recent preclinical studies have explored the compound's potential as an anti-inflammatory agent. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that 946255-35-2 effectively suppresses the production of pro-inflammatory cytokines in macrophage cell lines, suggesting a possible application in the treatment of chronic inflammatory conditions. The mechanism appears to involve modulation of the NF-κB signaling pathway, although further research is needed to fully characterize this effect.

From a drug development perspective, pharmacokinetic studies of 946255-35-2 have yielded promising results. The compound demonstrates reasonable metabolic stability in human liver microsomes and acceptable oral bioavailability in rodent models. However, challenges remain in optimizing its solubility and reducing potential off-target effects, which are currently areas of active investigation. Several research groups are working on derivative compounds that maintain the core pharmacophore while addressing these limitations.

The synthesis of 946255-35-2 has also seen methodological improvements in recent years. A 2023 paper in Organic Process Research & Development described a more efficient, scalable route to the compound that reduces the number of synthetic steps and improves overall yield. This advancement is particularly important for enabling larger-scale biological studies and potential future clinical development.

Looking forward, the research community anticipates that ongoing studies will further elucidate the full therapeutic potential of 946255-35-2 and its derivatives. Current efforts are focused on expanding the understanding of its molecular targets, optimizing its drug-like properties, and evaluating its efficacy in more complex disease models. The compound represents an exciting example of how careful chemical design can yield molecules with significant biological activity and therapeutic promise.